Cas no 174846-66-3 (11-benzyl-4-(butan-2-yl)-14-(hydroxymethyl)-17-methyl-19-oxa-6-thia-3,10,13,16,21,22-hexaazatricyclo[16.2.1.1~5,8~]docosa-1(20),5(22),7,18(21)-tetraene-2,9,12,15-tetrone)
174846-66-3 structure
Product Name:11-benzyl-4-(butan-2-yl)-14-(hydroxymethyl)-17-methyl-19-oxa-6-thia-3,10,13,16,21,22-hexaazatricyclo[16.2.1.1~5,8~]docosa-1(20),5(22),7,18(21)-tetraene-2,9,12,15-tetrone
CAS No:174846-66-3
MF:C27H32N6O6S
MW:568.644584655762
CID:1360470
PubChem ID:177291
Update Time:2025-04-20
11-benzyl-4-(butan-2-yl)-14-(hydroxymethyl)-17-methyl-19-oxa-6-thia-3,10,13,16,21,22-hexaazatricyclo[16.2.1.1~5,8~]docosa-1(20),5(22),7,18(21)-tetraene-2,9,12,15-tetrone Chemical and Physical Properties
Names and Identifiers
-
- 11-benzyl-4-(butan-2-yl)-14-(hydroxymethyl)-17-methyl-19-oxa-6-thia-3,10,13,16,21,22-hexaazatricyclo[16.2.1.1~5,8~]docosa-1(20),5(22),7,18(21)-tetraene-2,9,12,15-tetrone
- 19-Oxa-6-thia-3,10,13,16,21,22-hexaazatricyclo(162115,8)docosa-5(22),7,18(21),20-tetraene-2,9,12,15-tetrone, 14-(hydroxymethyl)-17-methyl-4-(1-methylpropyl)-11-(phenylmethyl)-, (4S-(4R*(R*),11S*,14S*,17R*))-
- Raocyclamide B
- DTXSID00938591
- 174846-66-3
- 19-Oxa-6-thia-3,10,13,16,21,22-hexaazatricyclo(162115,8)docosa-5(22),7,18(21),20-tetraene-2,9,12,15-tetrone, 14-(hydroxymethyl)-17-methyl-4-((1S)-1-methylpropyl)-11-(phenylmethyl)-, (4S,11R,14R,17S)-
-
- Inchi: 1S/C27H32N6O6S/c1-4-14(2)21-27-32-20(13-40-27)25(38)29-17(10-16-8-6-5-7-9-16)22(35)30-18(11-34)23(36)28-15(3)26-31-19(12-39-26)24(37)33-21/h5-9,12-15,17-18,21,34H,4,10-11H2,1-3H3,(H,28,36)(H,29,38)(H,30,35)(H,33,37)
- InChI Key: YHWCLQASEOOYBT-UHFFFAOYSA-N
- SMILES: S1C=C2C(NC(C(NC(CO)C(NC(C)C3=NC(=CO3)C(NC(C1=N2)C(C)CC)=O)=O)=O)CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 568.21066
- Monoisotopic Mass: 568.21040394g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 40
- Rotatable Bond Count: 5
- Complexity: 920
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 204Ų
Experimental Properties
- PSA: 175.55
11-benzyl-4-(butan-2-yl)-14-(hydroxymethyl)-17-methyl-19-oxa-6-thia-3,10,13,16,21,22-hexaazatricyclo[16.2.1.1~5,8~]docosa-1(20),5(22),7,18(21)-tetraene-2,9,12,15-tetrone Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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